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Compound of Interest

Compound Name: (R)-GSK 2830371

Cat. No.: B15577932 Get Quote

Technical Support Center: (R)-GSK 2830371
This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to the solubility and handling of (R)-GSK 2830371.

Below you will find frequently asked questions, troubleshooting guides, and detailed

experimental protocols to ensure successful use in your experiments.

Frequently Asked Questions (FAQs)
Q1: What is (R)-GSK 2830371?

A1: (R)-GSK 2830371 is a potent and selective, orally bioavailable, allosteric inhibitor of Wild-

type p53-induced phosphatase 1 (Wip1), also known as protein phosphatase 2C delta (PP2Cδ)

or PPM1D.[1][2] It exerts its inhibitory effect by binding to a "flap" subdomain near the Wip1

catalytic site, leading to a conformational change that inhibits the enzyme's activity.[1] This

inhibition results in the sustained phosphorylation and activation of key proteins in the DNA

damage response (DDR) and the p53 tumor suppressor pathway.[1][3]

Q2: What are the recommended solvents for dissolving (R)-GSK 2830371?

A2: The most commonly recommended solvents for (R)-GSK 2830371 are Dimethyl Sulfoxide

(DMSO) and ethanol.[4][5]
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Q3: What are the maximum soluble concentrations of (R)-GSK 2830371 in the recommended

solvents?

A3: The solubility of (R)-GSK 2830371 can vary slightly between suppliers, but typical

maximum concentrations are provided in the table below.

Solubility Data
Solvent

Maximum Concentration
(mM)

Maximum Concentration
(mg/mL)

DMSO 100 mM[4][5] 46.1 mg/mL[5]

Ethanol 50 mM[4] 23.05 mg/mL

Note: Some sources indicate a solubility of up to 199.55 mM (92 mg/mL) in fresh DMSO,

highlighting the importance of using high-quality, anhydrous solvents.[3]

Q4: How should I store the powdered form and stock solutions of (R)-GSK 2830371?

A4:

Powder: Store at -20°C for up to 3 years.[5]

In solvent: Store at -80°C for up to 2 years or at -20°C for up to 1 year.[6] It is advisable to

aliquot the stock solution to avoid repeated freeze-thaw cycles.[6]

Troubleshooting Guide
Q5: I am having trouble dissolving the powdered (R)-GSK 2830371. What can I do?

A5: If you are experiencing difficulty dissolving the compound, consider the following:

Centrifuge the vial: The powder may be dispersed and adhere to the vial walls due to static

electricity. Centrifuging the vial before opening will help collect all the powder at the bottom.

[5]

Sonication: Sonication is recommended to aid dissolution in both DMSO and ethanol.[5]
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Use fresh, high-quality solvent: Moisture-absorbing solvents like DMSO can have reduced

solvating power over time. Using fresh, anhydrous DMSO is recommended for optimal

solubility.[3]

Q6: My (R)-GSK 2830371 solution appears cloudy or has precipitated after preparation. What

should I do?

A6:

Suspension vs. Solution: If the prepared mixture is a suspension rather than a clear solution,

it is recommended to prepare it fresh for immediate use.[5]

Storage of clear solutions: If you have a clear solution, it can be stored at 4°C for up to a

week, though preparing it fresh is always the best practice to ensure efficacy.[5]

Q7: I am using (R)-GSK 2830371 in cell culture experiments. Are there any special

considerations?

A7: Yes, when using solvents like DMSO in cell-based assays, it is crucial to consider their

potential effects on the cells. For in vivo studies with mice, the concentration of DMSO should

generally be kept low. For normal mice, a DMSO concentration below 10% is suggested, while

for nude or transgenic mice, it should be kept below 2%.[5] It is always recommended to

perform a solvent-negative control experiment to confirm that the solvent has no non-specific

effects on your experimental model.[5]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Weighing: Accurately weigh out the desired amount of (R)-GSK 2830371 powder (Molecular

Weight: 461.02 g/mol ). For example, to prepare 1 mL of a 10 mM stock solution, you would

need 4.61 mg.

Solvent Addition: Add the appropriate volume of high-quality, anhydrous DMSO to the

powder. For 1 mL of a 10 mM solution, add 1 mL of DMSO.
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Dissolution: Vortex the solution and sonicate if necessary until the powder is completely

dissolved and the solution is clear.

Storage: Aliquot the stock solution into smaller volumes and store at -20°C or -80°C.

Protocol 2: Preparation of an In Vivo Formulation

This protocol yields a clear solution of ≥ 2.5 mg/mL.[6]

Initial Dissolution: Prepare a 25.0 mg/mL stock solution of (R)-GSK 2830371 in DMSO.

Dilution in PEG300: To prepare a 1 mL working solution, take 100 µL of the 25.0 mg/mL

DMSO stock solution and add it to 400 µL of PEG300. Mix thoroughly.

Addition of Tween-80: Add 50 µL of Tween-80 to the mixture and mix until uniform.

Final Dilution with Saline: Add 450 µL of saline (0.9% sodium chloride in ddH₂O) to bring the

final volume to 1 mL.
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Caption: Mechanism of action of (R)-GSK 2830371.

Troubleshooting Workflow for Solubility Issues
Start: (R)-GSK 2830371
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Caption: Troubleshooting solubility issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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